Cas no 719286-35-8 (4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)-)

4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)- is a heterocyclic compound featuring a thiazolone core substituted with a benzodioxole moiety and a methylthio group. This structure imparts unique reactivity and potential applications in medicinal chemistry and organic synthesis. The benzodioxolylmethylene group enhances its ability to interact with biological targets, while the methylthio substituent contributes to its stability and solubility profile. The compound is of interest for its potential as a scaffold in drug discovery, particularly in the development of enzyme inhibitors or bioactive intermediates. Its well-defined molecular architecture allows for further functionalization, making it a versatile building block in synthetic chemistry.

4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)- structure

719286-35-8 structure

Product Name:4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)-

CAS No:719286-35-8

MF:C₁₂H₉NO₃S₂

MW:279.334760427475

MDL:MFCD02169460

CID:4156841

PubChem ID:5391246

Update Time:2025-10-29

4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- 4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)-
- 5-[(E)-1,3-BENZODIOXOL-5-YLMETHYLIDENE]-2-(METHYLSULFANYL)-1,3-THIAZOL-4(5H)-ONE
- (5E)-5-[(2H-1,3-benzodioxol-5-yl)methylidene]-2-(methylsulfanyl)-4,5-dihydro-1,3-thiazol-4-one
- MFCD02169460
- (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-methylsulfanyl-1,3-thiazol-4-one
- 2W-0246
- AKOS005086849
- 719286-35-8
- MDL： MFCD02169460
- Inchi： 1S/C12H9NO3S2/c1-17-12-13-11(14)10(18-12)5-7-2-3-8-9(4-7)16-6-15-8/h2-5H,6H2,1H3/b10-5+
- InChI Key： XOBQIOWTTBOWOA-BJMVGYQFSA-N
- SMILES： S1C(=NC(/C/1=C\C1C=CC2=C(C=1)OCO2)=O)SC

Computed Properties

Exact Mass: 279.00238550Da
Monoisotopic Mass: 279.00238550Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 422
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 98.5Å²

4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB299700-100 mg	5-[(E)-1,3-Benzodioxol-5-ylmethylidene]-2-(methylsulfanyl)-1,3-thiazol-4(5H)-one; .	719286-35-8		100 mg	€221.50	2023-07-20
abcr	AB299700-100mg	5-[(E)-1,3-Benzodioxol-5-ylmethylidene]-2-(methylsulfanyl)-1,3-thiazol-4(5H)-one; .	719286-35-8		100mg	€283.50	2025-04-16
Ambeed	A905310-1g	(5E)-5-[(2H-1,3-Benzodioxol-5-yl)methylidene]-2-(methylsulfanyl)-4,5-dihydro-1,3-thiazol-4-one	719286-35-8	90%	1g	$350.0	2025-04-17